Cas no 149488-74-4 (Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-)
149488-74-4 structure
Product Name:Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-
CAS No:149488-74-4
MF:C14H16N4S
MW:272.368640899658
CID:182476
PubChem ID:3001124
Update Time:2025-04-19
Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-
- 1-(5-methylpyridin-2-yl)-3-(2-pyridin-2-ylethyl)thiourea
- 1-(5-methylpyridin-2-yl)-3-[2-(pyridin-2-yl)ethyl]thiourea
- 149488-74-4
- Thiourea, N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]-
- CHEMBL400546
- Thiourea, N-(5-methyl-2-pyridinyl)-N'-(2-(2-pyridinyl)ethyl)-
- 1-(5-methyl-2-pyridyl)-3-[2-(2-pyridyl)ethyl]thiourea
- DTXSID90164322
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- Inchi: 1S/C14H16N4S/c1-11-5-6-13(17-10-11)18-14(19)16-9-7-12-4-2-3-8-15-12/h2-6,8,10H,7,9H2,1H3,(H2,16,17,18,19)
- InChI Key: NDQKCHYSWLGKCU-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC(C)=CN=1)NCCC1C=CC=CN=1
Computed Properties
- Exact Mass: 272.10978
- Monoisotopic Mass: 272.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 81.9Ų
Experimental Properties
- Density: 1.242
- Boiling Point: 437°Cat760mmHg
- Flash Point: 218.1°C
- Refractive Index: 1.666
- PSA: 49.84
Thiourea,N-(5-methyl-2-pyridinyl)-N'-[2-(2-pyridinyl)ethyl]- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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